AZ-27

• IUPAC Name: N-cyclopropyl-6-[4-[[2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)pyridine-3-carbonyl]amino]benzoyl]-4,5-dihydrothieno[3,2-d][1]benzazepine-2-carboxamide
• InChI: InChI=1S/C36H35N5O4S/c42-33(28-5-3-16-37-32(28)40-18-14-36(15-19-40)21-45-22-36)38-25-9-7-23(8-10-25)35(44)41-17-13-24-20-30(34(43)39-26-11-12-26)46-31(24)27-4-1-2-6-29(27)41/h1-10,16,20,26H,11-15,17-19,21-22H2,(H,38,42)(H,39,43)
• InChI Key: UHHHWFCTIQAQKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC3=C(S2)C4=CC=CC=C4N(CC3)C(=O)C5=CC=C(C=C5)NC(=O)C6=C(N=CC=C6)N7CCC8(CC7)COC8
• Molecular Formula: C36H35N5O4S
• Molecular Weight: 633.8 g/mol

Description

AZ-27 is a small-molecule inhibitor. It targets the L protein, which is a part of the RNA-dependent RNA polymerase of the Respiratory Syncytial Virus (RSV). RSV is the leading cause of pediatric respiratory disease.

Synthesis Analysis

AZ-27 has been found to inhibit both mRNA transcription and genome replication in cell-based minigenome assays. This indicates that it inhibits a step common to both of these RNA synthesis processes.

Molecular Structure Analysis

The chemical formula of AZ-27 is C36H35N5O4S. Its exact mass is 633.24 and its molecular weight is 633.770.

Chemical Reactions Analysis

AZ-27 inhibits the synthesis of transcripts from the 3′ end of the genome to a greater extent than those from the 5′ end. This indicates that it inhibits transcription initiation.

Physical And Chemical Properties Analysis

AZ-27 is a solid compound. Its elemental analysis shows that it contains Carbon (68.23%), Hydrogen (5.57%), Nitrogen (11.05%), Oxygen (10.10%), and Sulfur (5.06%).

Scientific Research Applications

• Database Research Infrastructure : A novel DBMS-oriented research infrastructure, Arizona Database Laboratory (AZDBLab), assists database researchers in conducting large-scale empirical studies across multiple DBMSes. This infrastructure enables testing hypotheses on the behavior of query optimizers with large-scale experiments (Suh, Snodgrass, & Zhang, 2014).

• Scientific Opinion Aggregator : SciOPS, a pilot interface developed by Arizona State University, queries science, technology, and innovation experts on contemporary issues. This tool aims to generate a more informed public discourse by broadcasting expert opinions on various topics (Mara & Michalegko, 2020).

• Planetary Surface Missions Research : The Desert Research and Technology Studies (DRATS) in Arizona focuses on testing planetary surface hardware and operations in a desert environment, providing insights into potential operational approaches for planetary exploration (Eppler et al., 2013).

• Argumentative Zoning in Scientific Summarization : An annotation platform for Argumentative Zoning (AZ) helps define the main rhetorical structure in scientific articles for summary creation, contributing to the improvement of summarization algorithms in scientific literature (El-Ebshihy et al., 2022).

• Collaboration in Prevention Science and Family Court : A study highlights 27 years of collaborative activities between researchers at Arizona State University and the Maricopa County Family Court, emphasizing the mutual benefits and societal impact of such collaborations (Sandler, Knox, & Braver, 2012).

• Research Priorities in Service Science : Research from Arizona State University’s Center for Services Leadership identifies global, interdisciplinary research priorities in the science of service, focusing on fostering service infusion, transformative service, service culture, and technology in services (Ostrom et al., 2010).

Mechanism of Action

AZ-27 inhibits an early stage in mRNA transcription, as well as genome replication, by inhibiting initiation of RNA synthesis from the promoter. It also has no effect on the addition of up to three nucleotides by back-priming but inhibits further extension of the back-primed RNA.

Future Directions

Currently, there are no effective antiviral drugs to treat RSV infection. The RSV polymerase is an attractive target for drug development, but this large enzymatic complex is poorly characterized, hampering drug development efforts. AZ-27, being a small-molecule inhibitor that targets the RSV large polymerase subunit, could be valuable for further development of inhibitors.